Cas no 1361718-16-2 (2-Chloro-4-(3,5-dichlorophenyl)-5-hydroxypyridine)

• Product Name: 2-Chloro-4-(3,5-dichlorophenyl)-5-hydroxypyridine
• CAS No: 1361718-16-2
• MF: C₁₁H₆Cl₃NO
• MW: 274.530439853668
• CID: 4919360
• Update Time: 2025-09-18

2-Chloro-4-(3,5-dichlorophenyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(3,5-dichlorophenyl)-5-hydroxypyridine

• Inchi： 1S/C11H6Cl3NO/c12-7-1-6(2-8(13)3-7)9-4-11(14)15-5-10(9)16/h1-5,16H
• InChI Key： BJHZFGHGUYNLHT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(N=CC=1O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 4.3
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-4-(3,5-dichlorophenyl)-5-hydroxypyridine

Professional Introduction to 2-Chloro-4-(3,5-dichlorophenyl)-5-hydroxypyridine (CAS No. 1361718-16-2)

2-Chloro-4-(3,5-dichlorophenyl)-5-hydroxypyridine, with the chemical identifier CAS No. 1361718-16-2, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic aromatic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple chlorine atoms and a hydroxyl group on the pyridine ring contributes to its reactivity and makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure, characterized by a pyridine core substituted with a chloro group at the 2-position, a dichlorophenyl group at the 4-position, and a hydroxyl group at the 5-position, imparts distinct chemical characteristics. These features make it a versatile building block for designing novel pharmaceutical agents. The chloro substituents enhance electrophilicity, while the hydroxyl group provides opportunities for further functionalization through hydrogen bonding or coordination interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Specifically, compounds with similar structural motifs have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The< strong>2-Chloro-4-(3,5-dichlorophenyl)-5-hydroxypyridine molecule represents an intriguing candidate for further study due to its ability to modulate biological pathways through its dual functionality.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its scaffold to develop inhibitors targeting enzymes involved in disease pathways. For instance, derivatives of this compound have been explored as potential kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The chlorine atoms facilitate electrophilic aromatic substitution reactions, allowing for the introduction of additional functional groups that can fine-tune biological activity.

The< strong>hydroxypyridine moiety is particularly noteworthy for its ability to engage in hydrogen bonding interactions with biological targets. This property is exploited in drug design to enhance binding affinity and selectivity. Moreover, the dichlorophenyl group introduces rigidity to the molecule, which can improve metabolic stability and oral bioavailability. These features collectively make 2-Chloro-4-(3,5-dichlorophenyl)-5-hydroxypyridine a promising candidate for further development.

Recent advancements in computational chemistry have also contributed to the renewed interest in this compound. Molecular modeling studies suggest that it can interact with specific amino acid residues in target proteins, leading to potent inhibitory effects. These studies often involve docking simulations to predict binding modes and affinities. The results from such simulations have guided experimental efforts toward optimizing lead compounds derived from this scaffold.

In addition to its applications in drug discovery, 2-Chloro-4-(3,5-dichlorophenyl)-5-hydroxypyridine has shown promise in material science research. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. The hydroxyl group serves as a ligand for metal centers, enabling the design of novel catalysts with enhanced efficiency.

The synthesis of this compound involves multi-step organic reactions that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine ring efficiently. Additionally, protecting group strategies are often utilized to ensure regioselectivity during functionalization processes. These synthetic approaches underscore the compound's importance as a synthetic intermediate.

The< strong>CAS No. 1361718-16-2 registry number ensures that researchers worldwide can reliably obtain and identify this compound for their studies. Its availability from chemical suppliers has facilitated numerous research projects across academia and industry. The compound's well-documented properties make it an indispensable tool for chemists working on innovative therapeutic agents.

Future directions in research may focus on expanding the chemical space around this scaffold by introducing novel substituents or exploring different reaction pathways. Advances in green chemistry principles could also influence how this compound is synthesized, emphasizing sustainability and reduced environmental impact. As our understanding of biological systems grows, so too will the demand for sophisticated molecular tools like 2-Chloro-4-(3,5-dichlorophenyl)-5-hydroxypyridine.

In conclusion, 2-Chloro-4-(3,5-dichlorophenyl)-5-hydroxypyridine represents a cornerstone in pharmaceutical chemistry due to its structural versatility and functional utility. Its role as a precursor for bioactive molecules continues to be refined through both experimental and computational investigations. As research progresses, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.